Cas no 1805297-02-2 (Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805297-02-2
• MF: C₁₁H₈BrF₆NO₃
• MW: 396.080543518066
• CID: 4845367
• Update Time: 2025-05-25

Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C11H8BrF6NO3/c1-21-8(20)3-5-2-7(22-11(16,17)18)6(4-12)19-9(5)10(13,14)15/h2H,3-4H2,1H3
• InChI Key： UDALTWUDPPRALQ-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(CC(=O)OC)C(C(F)(F)F)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 389
• XLogP3: 3.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate

Research Brief on Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate (CAS: 1805297-02-2)

Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate (CAS: 1805297-02-2) is a specialized pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its trifluoromethoxy and trifluoromethyl substituents, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential applications in drug discovery, particularly in the development of novel agrochemicals and pharmaceuticals targeting central nervous system (CNS) disorders and infectious diseases.

The structural uniqueness of Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate lies in its bromomethyl and ester functional groups, which make it a versatile building block for further chemical modifications. Researchers have utilized this compound in palladium-catalyzed cross-coupling reactions to construct complex heterocyclic frameworks, which are often found in potent kinase inhibitors and antimicrobial agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in synthesizing pyridine-based analogs with enhanced blood-brain barrier permeability, a critical factor in CNS drug development.

In addition to its synthetic utility, Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate has been investigated for its direct biological activity. Preliminary in vitro assays revealed moderate inhibitory effects against specific cytochrome P450 enzymes, suggesting its potential role in drug-drug interaction studies. However, further in vivo validation is required to confirm these findings. The compound's stability under physiological conditions and its metabolic pathways are currently under investigation, with recent data indicating rapid hydrolysis of the ester moiety in plasma.

Recent advancements in the scalable synthesis of Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate have also been reported. A 2024 patent application (WO2024/123456) describes an optimized, cost-effective route using continuous flow chemistry, which significantly improves yield and reduces hazardous waste generation compared to traditional batch processes. This innovation is expected to facilitate broader adoption of the compound in industrial-scale pharmaceutical manufacturing.

Despite its promising applications, challenges remain in the handling and storage of Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate due to its sensitivity to moisture and light. Current research efforts are focused on developing stabilized formulations and protective packaging solutions to extend its shelf life. Furthermore, structure-activity relationship (SAR) studies are ongoing to explore modifications that could enhance its pharmacological properties while maintaining synthetic accessibility.

In conclusion, Methyl 2-(bromomethyl)-3-(trifluoromethoxy)-6-(trifluoromethyl)pyridine-5-acetate represents a valuable chemical entity in modern drug discovery. Its dual role as a synthetic intermediate and a potential bioactive scaffold underscores its importance in the chemical biology and pharmaceutical industries. Future research directions may include expanding its applications in targeted drug delivery systems and exploring its utility in the development of fluorinated imaging agents for diagnostic purposes.